![molecular formula C15H26N2O B5131315 3-(1-cyclobutyl-4-piperidinyl)-N-cyclopropylpropanamide](/img/structure/B5131315.png)
3-(1-cyclobutyl-4-piperidinyl)-N-cyclopropylpropanamide
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Overview
Description
3-(1-cyclobutyl-4-piperidinyl)-N-cyclopropylpropanamide, also known as CPP-115, is a compound that has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. CPP-115 is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting GABA transaminase, CPP-115 increases the levels of GABA in the brain, which can have a range of beneficial effects on brain function.
Mechanism of Action
3-(1-cyclobutyl-4-piperidinyl)-N-cyclopropylpropanamide works by inhibiting the enzyme GABA transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting GABA transaminase, this compound increases the levels of GABA in the brain, which can have a range of beneficial effects on brain function. GABA is an inhibitory neurotransmitter that plays a critical role in regulating neuronal activity in the brain, and is involved in a range of physiological processes, including sleep, anxiety, and mood regulation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely mediated by its ability to increase the levels of GABA in the brain. GABA is an inhibitory neurotransmitter that plays a critical role in regulating neuronal activity in the brain, and is involved in a range of physiological processes, including sleep, anxiety, and mood regulation. By increasing the levels of GABA in the brain, this compound can have a range of beneficial effects on brain function, including reducing seizures, reducing anxiety, and improving mood.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(1-cyclobutyl-4-piperidinyl)-N-cyclopropylpropanamide for lab experiments is its high potency and selectivity for GABA transaminase. This makes it an ideal tool for studying the role of GABA in various neurological and psychiatric disorders, as well as for developing new therapeutic agents that target the GABAergic system. However, one limitation of this compound is that it has poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are many potential future directions for research on 3-(1-cyclobutyl-4-piperidinyl)-N-cyclopropylpropanamide and its therapeutic applications. One area of interest is the development of novel therapeutic agents that target the GABAergic system, using this compound as a starting point. Another area of interest is the potential use of this compound in combination with other drugs for the treatment of various neurological and psychiatric disorders. Finally, there is also interest in exploring the potential use of this compound as a tool for studying the role of GABA in various physiological processes, including sleep, anxiety, and mood regulation.
Synthesis Methods
3-(1-cyclobutyl-4-piperidinyl)-N-cyclopropylpropanamide can be synthesized using a variety of methods, including the reaction of cyclopropylamine with 3-(4-chlorophenyl)-2-cyanoacrylamide, followed by cyclization with sodium ethoxide. Other methods involve the reaction of cyclopropylamine with 3-(4-chlorophenyl)propanoic acid, followed by conversion to the corresponding acid chloride and reaction with piperidine.
Scientific Research Applications
3-(1-cyclobutyl-4-piperidinyl)-N-cyclopropylpropanamide has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders, including epilepsy, addiction, anxiety, and depression. In preclinical studies, this compound has been shown to have anticonvulsant, anxiolytic, and antidepressant effects, and has also been shown to reduce drug-seeking behavior in animal models of addiction.
properties
IUPAC Name |
3-(1-cyclobutylpiperidin-4-yl)-N-cyclopropylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O/c18-15(16-13-5-6-13)7-4-12-8-10-17(11-9-12)14-2-1-3-14/h12-14H,1-11H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYTYFANMOQSTPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)N2CCC(CC2)CCC(=O)NC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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